Cas no 71144-78-0 ((E)-3-Acetoxy-5-methoxystilbene)

• Product Name: (E)-3-Acetoxy-5-methoxystilbene
• CAS No: 71144-78-0
• MF: C₁₇H₁₆O₃
• MW: 268.30714
• CID: 837112
• PubChem ID: 14132235
• Update Time: 2025-10-28

(E)-3-Acetoxy-5-methoxystilbene Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-styrylphenyl acetate
• 3-Acetoxy-5-methoxystilbene
• (E)-3-Acetoxy-5-methoxystilbene
• (e)-5-stilbenediol
• (E)-5-styrylbenzene-1,3-diol
• (E)-5-styrylbenzene-1,3-thiol
• 3,5-dihydroxystilbene
• 3,5-DIHYDROXY-STILBENE
• 3,5-TRANS-DIHYDROXYSTILBENE
• 5-(2-Phenylethenyl)benzene-1,3-diol
• AKOS 211-07
• Nsc362430
• pinosylvine
• Pinosylvinmonomethyletheracetat
• Pinosylvin-monomethylether-acetat
• Pisylvin
• trans-3',5'-dihydroxystilbene
• trans-3,5-Dihydroxystilbene
• FS-8985
• AKOS022184745
• [3-methoxy-5-[(E)-2-phenylethenyl]phenyl] acetate
• 71144-78-0
• Phenol,3-methoxy-5-(2-phenylethenyl)-,acetate,(E)-
• [ "" ]

• Inchi： InChI=1S/C17H16O3/c1-13(18)20-17-11-15(10-16(12-17)19-2)9-8-14-6-4-3-5-7-14/h3-12H,1-2H3/b9-8+
• InChI Key： IJXZGYLGHOYXMS-CMDGGOBGSA-N
• SMILES： CC(=O)OC1=CC(=CC(=C1)OC)C=CC2=CC=CC=C2

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 415.6±34.0 °C at 760 mmHg
• Flash Point: 176.5±20.3 °C
• PSA: 35.53
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(E)-3-Acetoxy-5-methoxystilbene Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on (E)-3-Acetoxy-5-methoxystilbene

(E)-3-Acetoxy-5-methoxystilbene (CAS No. 71144-78-0): A Comprehensive Overview

(E)-3-Acetoxy-5-methoxystilbene (CAS No. 71144-78-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the stilbene family, a class of natural and synthetic compounds known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties.

The chemical structure of (E)-3-Acetoxy-5-methoxystilbene is characterized by a central double bond (E) configuration, an acetoxy group at the 3-position, and a methoxy group at the 5-position. These functional groups contribute to the compound's stability and reactivity, making it an attractive candidate for various biochemical studies and drug development initiatives.

Recent research has highlighted the potential of (E)-3-Acetoxy-5-methoxystilbene in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antioxidant activity, which can help protect cells from oxidative stress-induced damage. Oxidative stress is a key factor in the development of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

In addition to its antioxidant properties, (E)-3-Acetoxy-5-methoxystilbene has shown promising anti-inflammatory effects. Inflammatory responses are often associated with chronic conditions such as arthritis and inflammatory bowel disease. A study conducted by researchers at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

The anticancer potential of (E)-3-Acetoxy-5-methoxystilbene has also been extensively investigated. Preclinical studies have shown that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

Beyond its direct therapeutic effects, (E)-3-Acetoxy-5-methoxystilbene has also been explored for its potential as a lead compound in drug discovery. Its structural flexibility allows for the synthesis of various derivatives with enhanced biological activities. For example, researchers have synthesized analogs with modified acetoxy and methoxy groups to improve solubility and bioavailability, making them more suitable for clinical applications.

The safety profile of (E)-3-Acetoxy-5-methoxystilbene is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, suggesting a favorable safety margin for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (E)-3-Acetoxy-5-methoxystilbene (CAS No. 71144-78-0) represents a promising compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.